3,4-Difluoro-2-methoxypyridine CAS 1227574-42-6 properties
3,4-Difluoro-2-methoxypyridine CAS 1227574-42-6 properties
An In-depth Technical Guide to 3,4-Difluoro-2-methoxypyridine (CAS 1227574-42-6): Properties, Analysis, and Synthetic Utility
Authored by a Senior Application Scientist
Abstract
This technical guide provides a comprehensive overview of 3,4-Difluoro-2-methoxypyridine, a fluorinated heterocyclic building block of increasing importance in medicinal chemistry and drug discovery. The strategic placement of two fluorine atoms and a methoxy group on the pyridine scaffold imparts unique electronic properties and reactivity, making it a valuable precursor for complex molecular architectures. This document details its physicochemical properties, provides a detailed framework for its spectroscopic characterization, explores its synthetic reactivity and potential applications, and outlines essential safety and handling protocols. The content is tailored for researchers, chemists, and drug development professionals seeking to leverage this versatile compound in their synthetic programs.
Core Physicochemical and Computational Properties
3,4-Difluoro-2-methoxypyridine is a substituted pyridine derivative with the molecular formula C₆H₅F₂NO.[1] Its structure is characterized by a pyridine ring substituted with a methoxy group at the 2-position and fluorine atoms at the 3- and 4-positions. These substituents significantly influence the molecule's reactivity and physical properties. The methoxy group is a moderate electron-donating group via resonance, while the fluorine atoms are strongly electron-withdrawing via induction. This electronic push-pull system makes the pyridine ring electron-deficient and susceptible to specific chemical transformations.
Below is a summary of its key properties:
| Property | Value | Source |
| CAS Number | 1227574-42-6 | [1] |
| Molecular Formula | C₆H₅F₂NO | [1] |
| Molecular Weight | 145.11 g/mol | [1] |
| Purity | Typically ≥98% | [1] |
| SMILES | COC1=NC=CC(F)=C1F | [1] |
| Topological Polar Surface Area (TPSA) | 22.12 Ų | [1] |
| LogP (Calculated) | 1.3684 | [1] |
| Hydrogen Bond Acceptors | 2 | [1] |
| Hydrogen Bond Donors | 0 | [1] |
| Rotatable Bonds | 1 | [1] |
| Storage Conditions | Sealed in a dry environment at 2-8°C | [1] |
Structural Elucidation and Spectroscopic Analysis
Unambiguous structural confirmation of highly substituted heterocyclic compounds is paramount for their effective use in multi-step syntheses.[2] A combination of spectroscopic techniques is essential to verify the identity and purity of 3,4-Difluoro-2-methoxypyridine, distinguishing it from potential regioisomers.
Caption: Molecular structure of 3,4-Difluoro-2-methoxypyridine.
¹H NMR Spectroscopy
The proton NMR spectrum is expected to show three distinct signals:
-
Methoxy Group (-OCH₃): A singlet integrating to 3 protons, typically in the range of δ 3.9-4.2 ppm. Its chemical shift is influenced by the adjacent nitrogen and the overall electron-deficient nature of the ring.
-
Aromatic Proton (H-6): A doublet of doublets in the aromatic region (δ 7.5-8.0 ppm). It will exhibit coupling to H-5 (³JHH) and a smaller long-range coupling to the fluorine at C-4 (⁴JHF).
-
Aromatic Proton (H-5): A doublet of doublets further downfield (δ 7.0-7.5 ppm). It will show coupling to H-6 (³JHH) and a larger coupling to the adjacent fluorine at C-4 (³JHF).
¹³C NMR Spectroscopy
The ¹³C NMR spectrum will display six unique signals for the carbon atoms. A key feature will be the large carbon-fluorine coupling constants (¹JCF), which are diagnostic for direct C-F bonds.
-
C-2, C-3, C-4: These carbons will appear as doublets (or doublets of doublets for C-3) due to C-F coupling and will be significantly downfield. The carbons directly attached to fluorine (C-3 and C-4) will exhibit large one-bond C-F coupling constants (¹JCF ≈ 240-260 Hz).
-
C-5, C-6: These carbons will also show smaller C-F couplings (²JCF, ³JCF).
-
Methoxy Carbon (-OCH₃): A quartet (if using a deuterated solvent like CDCl₃) or a singlet around δ 55-60 ppm.
¹⁹F NMR Spectroscopy
The ¹⁹F NMR spectrum provides the most direct evidence for the fluorine substitution pattern. Two distinct signals are expected:
-
Fluorine at C-3: A doublet, due to coupling with the fluorine at C-4.
-
Fluorine at C-4: A doublet of doublets, showing coupling to the fluorine at C-3 and the proton at H-5.
Mass Spectrometry (MS)
Using a technique like Electron Impact Mass Spectrometry (EI-MS), the mass spectrum will provide crucial information about the molecular weight and fragmentation pattern.[3]
-
Molecular Ion Peak (M⁺): A prominent peak at m/z = 145.11, corresponding to the molecular weight of the compound.
-
Fragmentation: Expect losses of CH₃ (m/z = 130), CO (m/z = 117), and potentially HF, leading to a characteristic fragmentation pattern that can be used to confirm the structure.
Infrared (IR) Spectroscopy
IR spectroscopy is useful for identifying the functional groups present in the molecule.[3]
-
C-F Stretching: Strong absorption bands in the 1200-1350 cm⁻¹ region are characteristic of aryl-fluorine bonds.
-
C-O Stretching: A strong band around 1250-1300 cm⁻¹ (asymmetric) and 1000-1050 cm⁻¹ (symmetric) for the aryl-alkyl ether linkage.
-
Aromatic C=C and C=N Stretching: Multiple bands in the 1400-1600 cm⁻¹ region.
-
C-H Stretching: Bands around 2950-3000 cm⁻¹ for the methoxy group and >3000 cm⁻¹ for the aromatic C-H bonds.
Reactivity and Synthetic Applications
The unique electronic arrangement of 3,4-Difluoro-2-methoxypyridine makes it a versatile intermediate for constructing more complex molecules, particularly in the synthesis of pharmacologically active agents.[4]
Caption: General synthetic workflow utilizing 3,4-Difluoro-2-methoxypyridine.
Nucleophilic Aromatic Substitution (SNAr)
The pyridine ring is electron-deficient, a property that is significantly enhanced by the two electron-withdrawing fluorine atoms. This makes the compound highly susceptible to SNAr reactions. The C-4 position is generally the most activated site for nucleophilic attack due to stabilization of the Meisenheimer intermediate by both the adjacent fluorine at C-3 and the ring nitrogen. This regioselectivity allows for the precise introduction of various nucleophiles (amines, thiols, alkoxides) at the 4-position, displacing the fluoride ion.
Metalation Chemistry
While the fluorine atoms activate the ring towards nucleophiles, directed ortho-metalation strategies can also be employed for functionalization.[5] Using strong lithium bases, it may be possible to selectively deprotonate the C-5 position, directed by the methoxy group at C-2. The resulting lithiated species can then be quenched with a variety of electrophiles to introduce new substituents at C-5.
Cross-Coupling Reactions
The C-F bonds in 3,4-Difluoro-2-methoxypyridine are generally strong. However, after an initial SNAr reaction to introduce a different group, the remaining C-F bond at the 3-position can potentially participate in certain transition-metal-catalyzed cross-coupling reactions, although this is often more challenging than with heavier halogens like bromine or iodine.
Applications in Drug Discovery
Substituted pyridines are a cornerstone of modern medicinal chemistry, appearing in a vast number of approved drugs.[4] The 3,4-difluoro-2-methoxypyridine scaffold is particularly valuable as it offers a unique combination of properties beneficial for drug candidates.
-
Kinase Inhibitors: The difluoromethoxy-substituted aromatic motif is found in potent inhibitors of various kinases. For instance, a compound featuring a 3,4-difluoro-2-(phenylamino)-6-methoxyphenyl core has been identified as a MEK enzyme inhibitor.[6] Similarly, sulfonamide methoxypyridine derivatives have been explored as PI3K/mTOR dual inhibitors.[7] The fluorine atoms can form crucial hydrogen bonds or favorable dipole interactions within the kinase hinge region, while the methoxy group can occupy hydrophobic pockets and influence solubility and metabolic stability.
-
Metabolic Stability: The C-F bond is exceptionally strong and resistant to metabolic cleavage by cytochrome P450 enzymes. Introducing fluorine atoms at positions susceptible to oxidative metabolism can block these pathways, thereby increasing the half-life and bioavailability of a drug candidate.
-
Modulation of Physicochemical Properties: Fluorine substitution lowers the pKa of the pyridine nitrogen, reducing its basicity. This can be critical for avoiding off-target effects (e.g., hERG channel binding) and improving cell permeability.
Safety, Handling, and Storage
While a specific safety data sheet for this exact compound is not detailed in the provided search results, data from closely related halogenated methoxypyridines can be used to establish prudent laboratory practices.[8][9]
-
Hazard Classification (Anticipated):
-
Personal Protective Equipment (PPE):
-
Eye Protection: Wear chemical safety goggles or a face shield.[10]
-
Hand Protection: Handle with chemically resistant gloves (e.g., nitrile). Gloves must be inspected prior to use and disposed of properly.[10]
-
Skin and Body Protection: Wear a lab coat. A full suit protecting against chemicals may be necessary depending on the scale of work.[10]
-
-
Handling and Engineering Controls:
-
Storage:
Exemplary Experimental Protocol: Synthesis of a 4-Anilino-3-fluoro-2-methoxypyridine Derivative
This protocol describes a representative SNAr reaction, illustrating the compound's utility as a synthetic intermediate. The causality behind the choice of reagents is critical: a polar aprotic solvent is used to solubilize the reactants and facilitate the charge-separated intermediate, while a non-nucleophilic base is required to neutralize the HF byproduct without competing in the primary reaction.
Objective: To synthesize N-(3-fluoro-2-methoxypyridin-4-yl)aniline via nucleophilic aromatic substitution.
Materials:
-
3,4-Difluoro-2-methoxypyridine
-
Aniline
-
Potassium Carbonate (K₂CO₃), anhydrous
-
N,N-Dimethylformamide (DMF), anhydrous
-
Ethyl acetate
-
Brine (saturated NaCl solution)
-
Magnesium sulfate (MgSO₄), anhydrous
Procedure:
-
To a dry round-bottom flask equipped with a magnetic stir bar and a reflux condenser under a nitrogen atmosphere, add 3,4-Difluoro-2-methoxypyridine (1.0 eq).
-
Add anhydrous DMF to dissolve the starting material (concentration approx. 0.2 M).
-
Add aniline (1.1 eq) to the solution via syringe.
-
Add anhydrous potassium carbonate (2.0 eq). The base acts as a scavenger for the hydrofluoric acid (HF) generated during the reaction, driving the equilibrium towards the product.
-
Heat the reaction mixture to 80-90°C and stir for 4-6 hours. The progress of the reaction should be monitored by Thin Layer Chromatography (TLC) or LC-MS.
-
Once the reaction is complete (disappearance of the starting material), cool the mixture to room temperature.
Work-up and Purification:
-
Pour the reaction mixture into a separatory funnel containing water.
-
Extract the aqueous layer three times with ethyl acetate.
-
Combine the organic layers and wash sequentially with water and then brine. This removes the DMF and inorganic salts.
-
Dry the combined organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure.
-
The resulting crude product can be purified by column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to yield the pure N-(3-fluoro-2-methoxypyridin-4-yl)aniline.
Conclusion
3,4-Difluoro-2-methoxypyridine is a high-value chemical intermediate with significant potential in the field of drug discovery. Its well-defined reactivity, dominated by regioselective nucleophilic aromatic substitution at the C-4 position, allows for its predictable incorporation into complex molecular scaffolds. The presence of fluorine atoms provides a means to fine-tune pharmacokinetic and pharmacodynamic properties, such as metabolic stability and receptor binding affinity. This guide provides the foundational knowledge required for researchers to confidently handle, characterize, and strategically employ this powerful building block in the synthesis of next-generation therapeutics.
References
- ChemScene. (n.d.). 1227574-42-6 | 3,4-Difluoro-2-methoxypyridine.
- Thermo Fisher Scientific. (2025).
- Aaronchem. (2024).
- (Sourced from a generic chemical supplier safety data sheet).
- Sigma-Aldrich. (2024).
- Fisher Scientific. (2025).
- Google Patents. (n.d.). EP2462111B1 - Preparation of (r)- and (s)-n-(3,4-difluoro-2-(2-fluoro-4-iodophenylamino)-6-methoxyphenyl)-1-(2,3-dihydroxypropyl)cyclopropane-1-sulfonamide and protected derivatives thereof.
- BenchChem. (2025). Spectroscopic Scrutiny: A Comparative Guide to Confirming the Structure of 3-Chloro-5-fluoro-2-methoxypyridine.
- BenchChem. (2025). Application Notes and Protocols: The Role of 3-Chloro-5-fluoro-2-methoxypyridine in Medicinal Chemistry.
- ResearchGate. (n.d.). Calculated pKa (THF) values for 3-, 4-and 2-methoxypyridine, as well as their complexes with LiCl or/and LiTMP.
-
He, Y., et al. (2023). Design, Synthesis, and Biological Evaluation of Sulfonamide Methoxypyridine Derivatives as Novel PI3K/mTOR Dual Inhibitors. PMC. Retrieved from [Link]
-
Knochel, P., et al. (n.d.). Regioselective difunctionalization of pyridines via 3,4-pyridynes. PMC. Retrieved from [Link]
- University of Wisconsin-Madison. (n.d.). CHEM 344/345 – Spectroscopy and Spectrometry in Organic Chemistry.
Sources
- 1. chemscene.com [chemscene.com]
- 2. pdf.benchchem.com [pdf.benchchem.com]
- 3. www2.chem.wisc.edu [www2.chem.wisc.edu]
- 4. pdf.benchchem.com [pdf.benchchem.com]
- 5. researchgate.net [researchgate.net]
- 6. EP2462111B1 - Preparation of (r)- and (s)-n-(3,4-difluoro-2-(2-fluoro-4-iodophenylamino)-6-methoxyphenyl)-1-(2,3-dihydroxypropyl)cyclopropane-1-sulfonamide and protected derivatives thereof - Google Patents [patents.google.com]
- 7. Design, Synthesis, and Biological Evaluation of Sulfonamide Methoxypyridine Derivatives as Novel PI3K/mTOR Dual Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
- 8. fishersci.com [fishersci.com]
- 9. fishersci.com [fishersci.com]
- 10. aaronchem.com [aaronchem.com]




